Cas no 209909-11-5 (3-Quinolinemethanol, 2-chloro-4-methyl-)

3-Quinolinemethanol, 2-chloro-4-methyl- is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. This compound offers high purity and stability, facilitating precise chemical reactions. Its unique structure provides enhanced solubility and reactivity, making it an ideal building block for complex molecules. The chloro and methyl substituents contribute to its distinctive properties, offering a range of synthetic possibilities.

3-Quinolinemethanol, 2-chloro-4-methyl- structure

209909-11-5 structure

Product Name:3-Quinolinemethanol, 2-chloro-4-methyl-

CAS No:209909-11-5

MF:C₁₁H₁₀ClNO

MW:207.656201839447

CID:5973804

PubChem ID:21891949

Update Time:2025-06-20

3-Quinolinemethanol, 2-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinemethanol, 2-chloro-4-methyl-
- 2-chloro-4-methyl-3-quinolinemethanol
- (2-chloro-4-methylquinolin-3-yl)methanol
- SCHEMBL5860123
- 209909-11-5
- GNRUWYXCBKXDAQ-UHFFFAOYSA-N
- Inchi： 1S/C11H10ClNO/c1-7-8-4-2-3-5-10(8)13-11(12)9(7)6-14/h2-5,14H,6H2,1H3
- InChI Key： GNRUWYXCBKXDAQ-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2)C(C)=C(CO)C=1Cl

Computed Properties

Exact Mass: 207.0450916g/mol
Monoisotopic Mass: 207.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 33.1Å²

Experimental Properties

Density: 1.307±0.06 g/cm3(Predicted)
Boiling Point: 375.8±37.0 °C(Predicted)
pka: 13.07±0.10(Predicted)

3-Quinolinemethanol, 2-chloro-4-methyl- Pricemore >>

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